6-Amino-1,1,1,2,2,3,3-heptafluoro-7,7-dimethyloct-5-en-4-one

• CAS No.: 188838-46-2
• Molecular Formula: C10H12F7NO
• Molecular Weight: 295.20 g/mol
• IUPAC Name: 6-amino-1,1,1,2,2,3,3-heptafluoro-7,7-dimethyloct-5-en-4-one
• InChI: InChI=1S/C10H12F7NO/c1-7(2,3)5(18)4-6(19)8(11,12)9(13,14)10(15,16)17/h4H,18H2,1-3H3
• InChI Key: TXUFJTGLMQILHR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=CC(=O)C(C(C(F)(F)F)(F)F)(F)F)N

Description

6-Amino-1,1,1,2,2,3,3-heptafluoro-7,7-dimethyloct-5-en-4-one is a fluorinated organic compound known for its unique chemical structure and properties. This compound is characterized by the presence of multiple fluorine atoms, which contribute to its high stability and reactivity. It is used in various scientific research applications due to its distinctive chemical behavior.

Preparation Methods

Synthetic Routes and Reaction Conditions

This can be achieved through various organic synthesis methods, including the use of fluorinating agents under controlled conditions . The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the successful incorporation of fluorine atoms.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods as those employed in laboratory settings. The process is optimized for efficiency and yield, often utilizing advanced equipment and techniques to manage the reactivity of fluorine-containing intermediates .

Chemical Reactions Analysis

Types of Reactions

6-Amino-1,1,1,2,2,3,3-heptafluoro-7,7-dimethyloct-5-en-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: Fluorine atoms can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions vary depending on the desired transformation, often involving specific temperatures, solvents, and catalysts .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield different fluorinated derivatives, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

6-Amino-1,1,1,2,2,3,3-heptafluoro-7,7-dimethyloct-5-en-4-one is utilized in various scientific research fields, including:

Chemistry: It serves as a building block for synthesizing other fluorinated compounds.

Biology: The compound’s unique properties make it useful in studying biological systems and interactions.

Medicine: Research into its potential therapeutic applications is ongoing, particularly in drug development.

Industry: It is used in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism by which 6-Amino-1,1,1,2,2,3,3-heptafluoro-7,7-dimethyloct-5-en-4-one exerts its effects involves interactions with molecular targets and pathways. The presence of fluorine atoms enhances its reactivity and stability, allowing it to participate in various chemical processes. The specific molecular targets and pathways depend on the context of its application, such as in biological systems or chemical reactions .

Comparison with Similar Compounds

Similar Compounds

1,1,1,2,2,3,3-Heptafluoro-7,7-dimethyl-4,6-octanedione: A closely related compound with similar fluorinated structure.

6-Aminouracil: Another fluorinated compound with distinct biological activities.

Uniqueness

6-Amino-1,1,1,2,2,3,3-heptafluoro-7,7-dimethyloct-5-en-4-one stands out due to its specific combination of fluorine atoms and functional groups, which confer unique chemical properties and reactivity. This makes it particularly valuable in research and industrial applications where such characteristics are desired .